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Compound of Interest

Compound Name: 2-Cyanobenzoic acid

Cat. No.: B1360260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage

conditions for 2-Cyanobenzoic acid. The information is compiled from publicly available safety

data sheets, chemical databases, and scientific literature on related compounds. While specific

quantitative stability data for 2-Cyanobenzoic acid is limited in published literature, this

document outlines its general stability profile, potential degradation pathways, and provides

detailed protocols for conducting stability studies to generate specific data for this compound.

Physicochemical Properties and General Stability
2-Cyanobenzoic acid is a white to off-white crystalline solid.[1] It is generally considered

stable under ambient conditions.[1] However, it is susceptible to degradation under certain

stress conditions, particularly high temperatures.

Table 1: Summary of Physicochemical Properties of 2-Cyanobenzoic Acid
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Property Value Source

Molecular Formula C8H5NO2 [2][3]

Molecular Weight 147.13 g/mol [2]

Melting Point 212 °C (lit.) [4]

Appearance
White to off-white crystalline

solid
[1]

Solubility Sparingly soluble in water [1]

Recommended Storage Conditions and Handling
To ensure the long-term integrity of 2-Cyanobenzoic acid, proper storage and handling are

crucial. The following conditions are recommended based on safety data sheets and general

chemical storage guidelines.

Table 2: Recommended Storage and Handling Conditions for 2-Cyanobenzoic Acid

Condition Recommendation Source

Temperature

Store in a cool, dry place.

Room temperature is generally

acceptable.

[1]

Atmosphere Store in a well-ventilated area. [1]

Container

Keep in a tightly sealed

container to prevent moisture

ingress and contamination.

[1]

Incompatibilities

Avoid contact with strong

oxidizing agents, strong bases,

and strong reducing agents.

[1]

Other Precautions Avoid the formation of dust. [5]

Potential Degradation Pathways
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While specific degradation pathways for 2-Cyanobenzoic acid are not extensively detailed in

the literature, based on its chemical structure and information on related compounds, several

potential degradation routes can be postulated. Forced degradation studies are necessary to

confirm these pathways and identify the resulting degradants.

Thermal Degradation
Upon strong heating, 2-Cyanobenzoic acid is known to decompose, releasing toxic fumes

including nitrogen oxides and cyanide.[1] Studies on benzoic acid and its derivatives suggest

that decarboxylation is a likely thermal degradation pathway, which for 2-Cyanobenzoic acid
would lead to the formation of benzonitrile and carbon dioxide.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyanobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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